Cas no 88574-09-8 (3-(Decanoylamino)propanoic acid)
88574-09-8 structure
Product Name:3-(Decanoylamino)propanoic acid
CAS No:88574-09-8
MF:C13H25NO3
MW:243.342504262924
CID:628207
Update Time:2023-08-03
3-(Decanoylamino)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- b-Alanine, N-(1-oxodecyl)-
- N-decanoyl-beta-alanine
- 3-(decanoylamino)propanoic acid
- 3NonCONH prop acid
- AAA4/5
- 3-(Nonylcarboxylamino)propionic acid
- STK366535
- ST50903274
- 3-(Decanoylamino)propanoic acid
-
- Inchi: 1S/C13H25NO3/c1-2-3-4-5-6-7-8-9-12(15)14-11-10-13(16)17/h2-11H2,1H3,(H,14,15)(H,16,17)
- InChI Key: UXYLDVKJEPKPBF-UHFFFAOYSA-N
- SMILES: O=C(CCCCCCCCC)NCCC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 11
- Complexity: 217
- Topological Polar Surface Area: 66.4
3-(Decanoylamino)propanoic acid Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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